1-(4-fluorobenzyl)-N-(4-isopropylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: 1-[(4-fluorophenyl)methyl]-2-oxo-N-(4-propan-2-ylphenyl)pyridine-3-carboxamide
• InChI: InChI=1S/C22H21FN2O2/c1-15(2)17-7-11-19(12-8-17)24-21(26)20-4-3-13-25(22(20)27)14-16-5-9-18(23)10-6-16/h3-13,15H,14H2,1-2H3,(H,24,26)
• InChI Key: TXYYHUPDIKVWLS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)NC(=O)C2=CC=CN(C2=O)CC3=CC=C(C=C3)F
• Molecular Formula: C22H21FN2O2
• Molecular Weight: 364.4 g/mol

Description

1-(4-fluorobenzyl)-N-(4-isopropylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a chemical compound that belongs to the class of dihydropyridine derivatives. This compound has been extensively studied due to its potential applications in scientific research, particularly in the field of pharmacology. In

Scientific Research Applications

Medicinal Chemistry and Drug Development

Calcium Channel Blockers: The dihydropyridine core in this compound is a well-known scaffold for calcium channel blockers (CCBs). These drugs are used to treat hypertension, angina, and certain arrhythmias by inhibiting calcium influx into cardiac and smooth muscle cells. .

Anticancer Agents: Research suggests that derivatives of this compound exhibit anticancer properties. Their ability to interfere with cell proliferation, angiogenesis, and apoptosis pathways makes them potential candidates for cancer therapy. .

Biochemical Research

Enzyme Inhibition: The fluorobenzyl group could interact with specific enzymes, modulating their activity. Investigating its inhibitory effects on enzymes involved in disease pathways (e.g., kinases, proteases) may reveal therapeutic applications.